Cas no 853722-91-5 (5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole)

5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole structure
853722-91-5 structure
Product Name:5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole
CAS No:853722-91-5
MF:C26H30Br2N2S4
MW:658.597799777985
MDL:MFCD16621122
CID:1035078
PubChem ID:53401161
Update Time:2025-04-20

5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole Chemical and Physical Properties

Names and Identifiers

    • 5,5'-Bis(5-bromothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
    • 5-(5-bromothiophen-2-yl)-2-[5-(5-bromothiophen-2-yl)-4-hexyl-1,3-thiazol-2-yl]-4-hexyl-1,3-thiazole
    • 5,5'-BIS(5-BROMO-2-THIENYL)-4,4'-DIHEXYL-2,2'-BITHIAZOLE
    • 5,5'-Bis(5-bromothiophen-2-yl)-4,4'-dihexyl-2,2'-bi-1,3-thiazole
    • 853722-91-5
    • SCHEMBL1349738
    • C26H30Br2N2S4
    • DTXSID80694825
    • 5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole
    • MDL： MFCD16621122
    • Inchi： 1S/C26H30Br2N2S4/c1-3-5-7-9-11-17-23(19-13-15-21(27)31-19)33-25(29-17)26-30-18(12-10-8-6-4-2)24(34-26)20-14-16-22(28)32-20/h13-16H,3-12H2,1-2H3
    • InChI Key： GDGQTTMNCCLOOR-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C2=C(CCCCCC)N=C(C3=NC(=C(C4=CC=C(S4)Br)S3)CCCCCC)S2)S1

Computed Properties

  • Exact Mass: 657.964
  • Monoisotopic Mass: 655.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.1
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.432

5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM189422-1g
5,5'-bis(5-bromothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5 95%
1g
 $1424 2023-02-17
Chemenu
CM189422-1g
5,5'-bis(5-bromothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5 95%
1g
 $1491 2021-08-05
TRC
B016229-2.5mg
5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5
2.5mg
 $ 200.00 2022-06-07
TRC
B016229-5mg
5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5
5mg
 $ 370.00 2022-06-07
TRC
B016229-10mg
5,5'-Bis(5-bromo-2-thienyl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5
10mg
 $ 585.00 2022-06-07
Alichem
A059002997-1g
5,5'-Bis(5-bromothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5 95%
1g
 $1305.60 2023-08-31
eNovation Chemicals LLC
D518647-1g
5,5'-Bis(5-broMothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5 97%
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 $3845 2024-05-24
eNovation Chemicals LLC
D518647-1g
5,5'-Bis(5-broMothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5 97%
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A2B Chem LLC
AH75467-1g
5,5'-Bis(5-bromothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5 >98%(HPLC)
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 $3077.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743851-1g
5,5'-Bis(5-bromothiophen-2-yl)-4,4'-dihexyl-2,2'-bithiazole
 853722-91-5 98%
1g
 ￥11626.00 2024-04-28

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